Cas no 1226-02-4 (tert-butyl 5-methoxy-2-methylindol-3-ylacetate)

• Product name: tert-butyl 5-methoxy-2-methylindol-3-ylacetate
• CAS No: 1226-02-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 1214006
• PubChem ID: 600108

tert-butyl 5-methoxy-2-methylindol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-methoxy-2-methylindol-3-ylacetate
• tert-butyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate
• t-butyl (5-methoxy-2-methyl-indol-3-yl]-acetate
• 5-Methoxy-2-methylindole-3-acetic acid, tert. butyl ester
• DA-47073
• tert-Butyl (5-methoxy-2-methyl-1H-indol-3-yl)acetate #
• 1226-02-4
• SCHEMBL8681641
• 5-Methoxy-2-methylindole-3-acetic acid, t-butyl ester

• Inchi： InChI=1S/C16H21NO3/c1-10-12(9-15(18)20-16(2,3)4)13-8-11(19-5)6-7-14(13)17-10/h6-8,17H,9H2,1-5H3
• InChI Key： NJASLAROWSIPFQ-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1)C=CC(=C2)OC)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų
• XLogP3: 3.2